Cas no 1804722-92-6 (2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine)

2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of both amino and bromo functional groups enables selective cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, making it valuable for constructing complex heterocyclic frameworks. The difluoromethyl group enhances metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. The methoxy substituent further modulates electronic properties, influencing regioselectivity in subsequent transformations. This compound serves as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry where fluorine incorporation is often sought for improved pharmacokinetic properties.

2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine structure

1804722-92-6 structure

Product Name:2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine

CAS No:1804722-92-6

MF:C₇H₇BrF₂N₂O

MW:253.044087648392

CID:4852750

Update Time:2025-05-22

2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine
- Inchi： 1S/C7H7BrF2N2O/c1-13-3-2-4(8)12-7(11)5(3)6(9)10/h2,6H,1H3,(H2,11,12)
- InChI Key： UTJJEVWQJGNQOB-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(F)F)C(N)=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 2.1
Topological Polar Surface Area: 48.1

2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029070388-1g	2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine	1804722-92-6	97%	1g	$1,549.60	2022-04-01

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Additional information on 2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine

Introduction to 2-Amino-6-Bromo-3-(Difluoromethyl)-4-Methoxypyridine (CAS No. 1804722-92-6)

2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine is a complex organic compound with the CAS registry number 1804722-92-6. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple substituents, including an amino group (-NH₂), a bromine atom, a difluoromethyl group (-CF₂H), and a methoxy group (-OCH₃). These substituents are strategically positioned at specific positions on the pyridine ring, giving rise to its unique chemical properties and potential applications in various fields.

The synthesis of 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine involves a series of intricate organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on utilizing microwave-assisted synthesis and catalytic systems to enhance reaction efficiency. These advancements have not only streamlined the production process but also opened new avenues for exploring its applications in drug discovery and agrochemicals.

One of the most promising applications of 1804722-92-6 lies in its potential as a building block for drug development. The compound's unique structure makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, its amino group can serve as a site for further functionalization, enabling the creation of hydrogen bond donors or other bioisosteric replacements. Similarly, the bromine atom can act as a leaving group in substitution reactions, facilitating the introduction of diverse functional groups.

Recent research has highlighted the role of 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine in antitumor drug design. Scientists have investigated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. Preclinical studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines, making them strong candidates for further exploration in oncology.

In addition to its pharmaceutical applications, 1804722-92-6 has shown potential in agrochemicals. Its structure suggests that it could serve as a precursor for developing novel pesticides or herbicides with improved efficacy and reduced environmental impact. Researchers are currently exploring its ability to modulate plant hormone signaling pathways, which could lead to innovative solutions for crop protection.

The physical properties of 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine are also worth noting. It is typically a crystalline solid with a melting point around 150°C and a molecular weight of approximately 305 g/mol. Its solubility in common solvents such as water and dichloromethane has been extensively studied, providing valuable insights into its behavior under different conditions.

From an environmental perspective, understanding the degradation pathways of 1804722-92-6 is crucial for assessing its ecological impact. Studies have shown that it undergoes hydrolysis under specific conditions, releasing less complex byproducts that are more readily biodegradable. This information is essential for ensuring sustainable practices during its production and use.

In conclusion, 1804722-92-6, or 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine, is a versatile compound with significant potential in multiple domains. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in modern chemical innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to both medicinal and agricultural sciences.